Cas no 894670-67-8 ((3Z)-1-benzyl-3-{(2,4-dimethylphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione)

(3Z)-1-benzyl-3-{(2,4-dimethylphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione structure

894670-67-8 structure

Product Name:(3Z)-1-benzyl-3-{(2,4-dimethylphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione

CAS No:894670-67-8

MF:C₂₂H₂₀N₂O₃S₂

MW:424.535802841187

CID:5423467

Update Time:2023-11-21

(3Z)-1-benzyl-3-{(2,4-dimethylphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Chemical and Physical Properties

Names and Identifiers

- (3Z)-1-benzyl-3-[(2,4-dimethylanilino)methylidene]-2,2-dioxothieno[3,2-c]thiazin-4-one
- (3Z)-1-benzyl-3-{(2,4-dimethylphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione
- Inchi： 1S/C22H20N2O3S2/c1-15-8-9-18(16(2)12-15)23-13-20-21(25)22-19(10-11-28-22)24(29(20,26)27)14-17-6-4-3-5-7-17/h3-13,23H,14H2,1-2H3/b20-13-
- InChI Key： YTQPZQDGKPWJPX-MOSHPQCFSA-N
- SMILES： S1(=O)(=O)/C(=C\NC2=CC=C(C)C=C2C)/C(=O)C2SC=CC=2N1CC1=CC=CC=C1

Computed Properties

Exact Mass: 424.092
Monoisotopic Mass: 424.092
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 740
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 103A^2

(3Z)-1-benzyl-3-{(2,4-dimethylphenyl)aminomethylidene}-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Pricemore >>

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